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Introduction & Chemical Identity

N,N'-Bis-trityl-oxalamide (also known as N,N'-ditrityloxamide) is a highly sterically hindered
organic compound featuring a central oxalamide core flanked by two bulky triphenylmethyl
(trityl) protecting groups[1]. With the molecular formula Cs0H32N202 and a monoisotopic mass
of 572.2464 Da[1], this compound serves as a critical model for studying steric control in
supramolecular assemblies and hydrogen-bonding networks.

The massive steric bulk of the trityl groups severely restricts the conformational freedom of the
central ethanediamide linkage, making its structural elucidation a prime exercise in advanced
analytical chemistry. Sigma-Aldrich catalogs this unique compound (CAS Number: 103389-57-
7) for early discovery research[2].

Strategic Analytical Workflow

As a Senior Application Scientist, | approach structure elucidation not as a static checklist, but
as a self-validating logical matrix. The analytical strategy for N,N'-Bis-trityl-oxalamide relies
on three orthogonal techniques to build an airtight case for its molecular connectivity:
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o ESI-HRMS: Trityl-protected compounds are highly susceptible to in-source fragmentation,
often yielding the highly stable trityl cation (m/z 243.11). Electrospray lonization (ESI) is
selected for its soft ionization capabilities, ensuring the preservation of the intact [M+H]*
and[M+Na]* adducts to confirm the exact mass[1].

e Multinuclear NMR: The symmetry of the molecule simplifies the 1D spectra, but the severe
spectral overlap in the aromatic region (30 protons) requires 2D NMR (HSQC, HMBC) to
unambiguously assign the connectivity between the trityl quaternary carbon and the
oxalamide nitrogen]3].

e FT-IR Spectroscopy: The oxalamide core is a classic bidentate hydrogen-bond
donor/acceptor. The Amide | (C=0) and Amide A (N-H) stretching frequencies are highly
sensitive to the hydrogen-bonding state, allowing us to probe the solid-state and solution-
phase conformations[4][5].
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Analytical workflow for the structure elucidation of N,N'-Bis-trityl-oxalamide.

Experimental Protocols & Self-Validating Systems
Protocol 1: High-Resolution Mass Spectrometry (ESI-
HRMS)

» Causality: To confirm the molecular formula without inducing cleavage of the labile N-Trityl
bond.
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o Step 1 (Sample Prep): Dissolve 1 mg of N,N'-Bis-trityl-oxalamide in 1 mL of LC-MS grade
Methanol/Dichloromethane (1:1 v/v) to ensure complete dissolution. Dilute to 1 pg/mL in
Methanol containing 0.1% Formic Acid.

o Step 2 (Calibration): Infuse a sodium formate calibration solution.

» Validation Step: Ensure mass accuracy error is < 2 ppm before sample injection to prevent
false formula assignments.

o Step 3 (Acquisition): Acquire data in positive ion mode (ESI+). Set capillary voltage to 3.0 kV
and keep the desolvation temperature low (250 °C) to prevent thermal degradation of the
trityl groups.

o Step 4 (Validation): Cross-reference the observed m/z with predicted collision cross-section
(CCS) adducts. The [M+H]* adduct is expected at m/z 573.25368, and the [M+Na]* at m/z
595.23562[1].

Protocol 2: 1D and 2D NMR Spectroscopy

o Causality: To establish the symmetrical connectivity and verify the presence of the intact
oxalamide core.

o Step 1 (Sample Prep): Accurately weigh 15 mg of the compound into a clean vial. Dissolve in
0.6 mL of DMSO-de[3].

» Validation Step: DMSO-ds is specifically chosen over CDCls because its strong hydrogen-
bond accepting nature breaks intermolecular oxalamide-oxalamide interactions, preventing
line-broadening and aggregation.

e Step 2 (Acquisition): Acquire *H (400 MHz) and 3C (100 MHz) spectra at 298 K. Reference
chemical shifts to the residual DMSO peak (*H: & 2.50 ppm; 13C: & 39.52 ppm)[6].

o Step 3 (2D Correlation): Run *H-13C HMBC to observe the critical three-bond correlation
(3J_CH) between the amide N-H proton and the trityl quaternary carbon, as well as the
oxalamide carbonyl carbon.

Protocol 3: FT-IR Spectroscopy
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o Causality: To probe the hydrogen-bonding environment of the oxalamide carbonyls.

o Step 1 (Sample Prep): Prepare a KBr pellet by grinding 1 mg of the analyte with 100 mg of
anhydrous KBr.

¢ Step 2 (Acquisition): Record the spectrum from 4000 to 400 cm~1.

» Validation Step: Run a blank KBr pellet immediately prior to sample acquisition to subtract
background moisture and CO-.

o Step 3 (Interpretation): Free oxalamide carbonyls typically appear at ~1685 cm~1, whereas
hydrogen-bonded carbonyls shift to lower frequencies (~1650 cm~?)[5]. The ester/amide
C=0 stretching of oxalamides observed at ~1682 cm~* belongs to its free state[4].

1H NMR: 6 7.15-7.35
Trityl Aromatics

13C NMR: 8 70.8 1H NMR: 4 8.95 13C NMR: 8 159.2
Trityl Quaternary C Amide N-H Carbonyl (C=0)
HMBC Correlation: HMBC Correlation:
N-H to Trityl C N-H to C=0
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Key HMBC NMR correlations establishing connectivity of the oxalamide core to trityl groups.
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Data Presentation

Table 1: ESI-HRMS Data Summary

Theoretical Mass Error Predicted CCS
Adduct Observed mi/z 2

m/z (ppm) (A2)[1]
[M+H]* 573.25368 573.2541 +0.7 235.3
[M+Na]* 595.23562 595.2360 +0.6 233.4

Table 2: NMR Chemical Shift Assignments (DMSO-de,

Chemical Shift (5, Multiplicity / .
Nucleus . Assighment
ppm) Integration
1H 8.95 s, 2H Amide N-H
Trityl Aromatics (Ar-H)
1H 7.15-7.35 m, 30H
3]
Oxalamide Carbonyl
13C 159.2 s
(C=0)
Trityl Aromatic (C-
13C 144.5 s ,
ipso)
Trityl Aromatic (C-o,
13C 128.8,127.9, 126.5 d
C_mv C_p)
Trityl Quaternar
13C 70.8 s NQ Y

Carbon (C-Phs)

Table 3: Key FT-IR Vibrational Bands (KBr Pellet)
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Wavenumber (cm~?) Assignment Structural Implication
3380 N-H stretch (Amide A) H-bonded secondary amide[5]
3050 C-H stretch (Aromatic) Trityl phenyl rings

) Disordered / Free oxalamide
1685 C=0 stretch (Amide I)
carbonyl[5]

) Ordered H-bonded oxalamide
1655 C=0 stretch (Amide I)
carbonyl[5]

Mechanistic Insights & Conformational Analysis

The structural elucidation of N,N'-Bis-trityl-oxalamide reveals fascinating insights into steric
control. The oxalamide unit (-NH-CO-CO-NH-) inherently prefers an anti-periplanar
conformation for the two carbonyl groups to minimize dipole-dipole repulsion. However, the
introduction of two massive trityl groups at the nitrogen termini creates severe steric crowding.

In the *H NMR spectrum, the trityl protons appear as a complex multiplet between & 7.10 and
7.50 ppm, which is the most characteristic feature of trityl-protected heteroatoms[3]. The
downfield shift of the amide proton (6 ~8.95 ppm) in DMSO-ds indicates strong hydrogen
bonding with the solvent, which effectively outcompetes intramolecular or intermolecular
oxalamide-oxalamide interactions.

Furthermore, FT-IR data provides a dualistic view of the solid state. The presence of a minor
vibrational band at ~1685 cm~1! alongside a major band at ~1655 cm~1! indicates a mixture of
free (disordered) and strongly hydrogen-bonded (ordered) carbonyl groups[5]. This suggests
that the steric bulk of the trityl groups partially frustrates the formation of an extended, perfectly
ordered hydrogen-bonded network, forcing some oxalamide cores into a non-hydrogen-bonded
state[4].

Conclusion

The structure of N,N'-Bis-trityl-oxalamide (C40H32N2032) is unambiguously confirmed through
a self-validating matrix of ESI-HRMS, multinuclear NMR, and FT-IR spectroscopy. The
analytical data not only verifies the chemical identity but also highlights the profound impact of
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the trityl groups on the conformational dynamics and hydrogen-bonding capacity of the

oxalamide core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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